4-Fluorophenyl 2,4-dinitrobenzoate

• Molecular Formula: C13H7FN2O6
• Molecular Weight: 306.2 g/mol
• IUPAC Name: (4-fluorophenyl) 2,4-dinitrobenzoate
• InChI: InChI=1S/C13H7FN2O6/c14-8-1-4-10(5-2-8)22-13(17)11-6-3-9(15(18)19)7-12(11)16(20)21/h1-7H
• InChI Key: FMBGCERYAGCLPW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])F

Description

4-Fluorophenyl 2,4-dinitrobenzoate is an aromatic ester derivative characterized by a 2,4-dinitrobenzoate core substituted with a para-fluorophenyl group. Its molecular structure features strong electron-withdrawing nitro (-NO₂) groups at the 2- and 4-positions of the benzoate ring, which significantly influence its electronic properties and reactivity. This compound is of interest in coordination chemistry due to its ability to form complexes with metals, where non-covalent interactions (e.g., NO-π, π-π) play critical roles in stabilizing crystal structures .

Comparison with Similar Compounds

Structural Isomers: 2,4-Dinitrobenzoates vs. 3,5-Dinitrobenzoates

The position of nitro substituents on the benzoate ring profoundly impacts physicochemical properties. For example:

• 2,4-Dinitrobenzoates (e.g., 4-fluorophenyl 2,4-dinitrobenzoate) tend to form polymeric structures in metal complexes due to the steric and electronic effects of nitro groups. These compounds exhibit intense coloration from charge-transfer transitions and are prone to explosive decomposition at lower temperatures (120–200°C) in lanthanide complexes, particularly in 1D polymeric arrangements .
• 3,5-Dinitrobenzoates display distinct crystal packing modes, with nitro groups favoring linear NO-π interactions. Their metal complexes (e.g., Eu-Cd systems) show higher thermal stability, decomposing without explosion due to stronger 3D polymeric networks .

Table 1: Comparison of 2,4- and 3,5-Dinitrobenzoate Derivatives

Property	2,4-Dinitrobenzoates	3,5-Dinitrobenzoates
Thermal Stability	Lower (explosive decomposition in 1D lanthanide complexes)	Higher (non-explosive decomposition in 3D structures)
Key Interactions	π-π stacking, NO-π, and solvent-mediated H-bonds	Linear NO-π, stronger H-bond networks
Metal Coordination	Predominantly 1D polymers	3D frameworks with bridging ligands

Substituent Effects: Fluorophenyl vs. Other Aryl Groups

The para-fluorophenyl group in 4-fluorophenyl 2,4-dinitrobenzoate enhances electron-withdrawing effects compared to non-fluorinated analogs (e.g., phenyl or tolyl derivatives). In contrast, bulkier substituents like naphthyl groups may hinder polymerization but enhance steric shielding in metal complexes .

Metal Complex Behavior: Lanthanides vs. Transition Metals

• Lanthanide Complexes : 2,4-dinitrobenzoate lanthanide complexes (e.g., Eu³⁺, Cd²⁺) exhibit lower thermal stability due to 1D polymeric architectures. Decomposition often involves explosive ligand detachment, influenced by weak interchain interactions .
• Transition Metal Complexes : Similar structures with transition metals (e.g., Zn²⁺, Cu²⁺) show higher stability, decomposing gradually without explosion. This is attributed to stronger d-orbital interactions and diverse coordination geometries .